Cas no 2022184-92-3 ((4-Bromothiophen-3-yl)(piperidin-1-yl)methanone)

• Product Name: (4-Bromothiophen-3-yl)(piperidin-1-yl)methanone
• CAS No: 2022184-92-3
• MF: C₁₀H₁₂BrNOS
• MW: 274.177380561829
• CID: 5032329
• PubChem ID: 128356812
• Update Time: 2025-08-04

(4-Bromothiophen-3-yl)(piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Bromothiophen-3-yl)(piperidin-1-yl)methanone
• 1-[(4-Bromothiophen-3-yl)carbonyl]piperidine
• CS-0086826
• 2022184-92-3
• D74635
• AKOS031768976
• CS-16061
• XFD18492
• (4-bromothiophen-3-yl)-piperidin-1-ylmethanone
• 1-(4-bromothiophene-3-carbonyl)piperidine

• Inchi： 1S/C10H12BrNOS/c11-9-7-14-6-8(9)10(13)12-4-2-1-3-5-12/h6-7H,1-5H2
• InChI Key： LGQCURXXNQRCSR-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 272.98230g/mol
• Monoisotopic Mass: 272.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.6

Additional information on (4-Bromothiophen-3-yl)(piperidin-1-yl)methanone

Comprehensive Overview of (4-Bromothiophen-3-yl)(piperidin-1-yl)methanone (CAS No. 2022184-92-3)

(4-Bromothiophen-3-yl)(piperidin-1-yl)methanone, with the CAS number 2022184-92-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene and piperidine moieties, is widely utilized in pharmaceutical research, particularly in the development of novel therapeutic agents. Its molecular structure, featuring a bromothiophene core, makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in (4-Bromothiophen-3-yl)(piperidin-1-yl)methanone is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role in targeting specific biological pathways, such as enzyme inhibition and receptor modulation. This aligns with current trends in precision medicine, where compounds like this are being investigated for their ability to interact with high specificity at molecular levels. The piperidin-1-yl group, in particular, is known for enhancing the bioavailability of drug candidates, making this compound a focal point in pharmacokinetic studies.

In addition to its pharmaceutical relevance, CAS 2022184-92-3 is also being studied for its potential in material science. The bromothiophene component contributes to its electronic properties, making it a candidate for use in organic semiconductors and conductive polymers. This dual applicability in both life sciences and advanced materials underscores its versatility and broadens its appeal across interdisciplinary research communities.

From a synthetic chemistry perspective, the preparation of (4-Bromothiophen-3-yl)(piperidin-1-yl)methanone involves carefully controlled reactions to ensure high purity and yield. The bromine substituent on the thiophene ring offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for researchers aiming to tailor the compound's properties for specific applications, whether in drug design or material engineering.

The safety and handling of CAS 2022184-92-3 are also topics of interest. While it is not classified as hazardous under standard regulations, proper laboratory practices are recommended to ensure safe usage. Researchers often inquire about its stability, solubility, and storage conditions, which are critical for maintaining its integrity during experiments. These practical considerations are frequently discussed in scientific forums and databases, reflecting the compound's widespread use in academic and industrial settings.

Looking ahead, the demand for (4-Bromothiophen-3-yl)(piperidin-1-yl)methanone is expected to rise as its applications continue to expand. Innovations in green chemistry and sustainable synthesis methods may further enhance its accessibility and reduce production costs. As the scientific community delves deeper into its potential, this compound is poised to remain a key player in advancing both therapeutic and technological breakthroughs.